Cas no 1595943-31-9 ((5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol)

(5-Methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol is a sulfur-containing pyrazole derivative with potential applications in pharmaceutical and agrochemical synthesis. Its key structural features—a methoxy group at the 5-position and a thiol-functionalized methyl group at the 4-position—impart reactivity useful for further derivatization, such as thioether formation or metal coordination. The 1,3-dimethyl substitution enhances stability, reducing unwanted side reactions. This compound is particularly valuable in medicinal chemistry for constructing heterocyclic scaffolds or as a precursor for bioactive molecules. Its well-defined purity and consistent reactivity make it a reliable intermediate for research and industrial applications requiring precise molecular modifications.
(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol structure
1595943-31-9 structure
Product Name:(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol
CAS No:1595943-31-9
MF:C7H12N2OS
MW:172.247980117798
CID:5851243
PubChem ID:116016674
Update Time:2025-06-14

(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-4-methanethiol, 5-methoxy-1,3-dimethyl-
    • (5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol
    • 1595943-31-9
    • EN300-1288950
    • Inchi: 1S/C7H12N2OS/c1-5-6(4-11)7(10-3)9(2)8-5/h11H,4H2,1-3H3
    • InChI Key: ZCHVTZVGGDPZJA-UHFFFAOYSA-N
    • SMILES: N1(C)C(OC)=C(CS)C(C)=N1

Computed Properties

  • Exact Mass: 172.06703418g/mol
  • Monoisotopic Mass: 172.06703418g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 134
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 28Ų

Experimental Properties

  • Density: 1.19±0.1 g/cm3(Predicted)
  • Boiling Point: 286.4±35.0 °C(Predicted)
  • pka: 8.74±0.10(Predicted)

(5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol Pricemore >>

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Additional information on (5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol

Comprehensive Overview of (5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol (CAS No. 1595943-31-9)

The compound (5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol (CAS No. 1595943-31-9) is a specialized organic molecule with a unique structure combining a pyrazole core and a methanethiol functional group. This combination makes it a subject of interest in pharmaceutical research, agrochemical development, and material science. The presence of the methoxy and methyl groups further enhances its reactivity and potential applications, particularly in the synthesis of bioactive molecules.

In recent years, the demand for heterocyclic compounds like (5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol has surged due to their versatility in drug discovery. Researchers are exploring its role as a building block for small-molecule inhibitors and enzyme modulators, addressing pressing healthcare challenges such as antimicrobial resistance and chronic diseases. Its thiol group also makes it valuable for bioconjugation techniques, a hot topic in targeted drug delivery systems.

From an industrial perspective, this compound is gaining traction in the development of crop protection agents. With global attention shifting toward sustainable agriculture, agrochemical innovators are leveraging its structural features to design eco-friendly pesticides. The pyrazole moiety, in particular, is known for its herbicidal and fungicidal properties, aligning with the growing trend of green chemistry solutions.

The synthesis of CAS No. 1595943-31-9 involves multi-step organic reactions, often starting from commercially available pyrazole derivatives. Advanced techniques like microwave-assisted synthesis and catalyzed cross-coupling are frequently employed to improve yield and purity—topics frequently searched by synthetic chemists on platforms like Reaxys and SciFinder. Analytical characterization via NMR spectroscopy and mass spectrometry ensures compliance with stringent quality standards.

Beyond pharmaceuticals and agrochemicals, (5-methoxy-1,3-dimethyl-1H-pyrazol-4-yl)methanethiol has potential applications in materials science. Its ability to form self-assembled monolayers (SAMs) on metal surfaces is being investigated for use in nanotechnology and sensor development. This aligns with the rising interest in smart materials and wearable sensors, areas dominating academic and industrial R&D discussions.

Safety and handling of this compound are critical considerations. While not classified as hazardous under standard regulations, proper storage in anhydrous conditions is recommended due to the reactivity of the thiol group. Environmental impact assessments are also emphasized, reflecting the broader shift toward ESG (Environmental, Social, and Governance) compliance in chemical manufacturing.

In summary, 1595943-31-9 represents a multifaceted compound with expanding relevance across high-growth sectors. Its integration into drug discovery pipelines, sustainable agriculture, and advanced materials underscores its value in addressing contemporary scientific and industrial challenges. As research progresses, this molecule is poised to play a pivotal role in innovations at the intersection of chemistry and technology.

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